Cas no 2169366-24-7 (N-(pyridin-2-yl)benzohydrazide)
N-(pyridin-2-yl)benzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N-(pyridin-2-yl)benzohydrazide
- 2169366-24-7
- EN300-1276005
-
- Inchi: 1S/C12H11N3O/c13-15(11-8-4-5-9-14-11)12(16)10-6-2-1-3-7-10/h1-9H,13H2
- InChI Key: LVOLWAPXPAWSFO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N(C1C=CC=CN=1)N
Computed Properties
- Exact Mass: 213.090211983g/mol
- Monoisotopic Mass: 213.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 59.2Ų
N-(pyridin-2-yl)benzohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276005-1.0g |
N-(pyridin-2-yl)benzohydrazide |
2169366-24-7 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1276005-50mg |
N-(pyridin-2-yl)benzohydrazide |
2169366-24-7 | 50mg |
$612.0 | 2023-10-01 | ||
| Enamine | EN300-1276005-100mg |
N-(pyridin-2-yl)benzohydrazide |
2169366-24-7 | 100mg |
$640.0 | 2023-10-01 | ||
| Enamine | EN300-1276005-250mg |
N-(pyridin-2-yl)benzohydrazide |
2169366-24-7 | 250mg |
$670.0 | 2023-10-01 | ||
| Enamine | EN300-1276005-500mg |
N-(pyridin-2-yl)benzohydrazide |
2169366-24-7 | 500mg |
$699.0 | 2023-10-01 | ||
| Enamine | EN300-1276005-1000mg |
N-(pyridin-2-yl)benzohydrazide |
2169366-24-7 | 1000mg |
$728.0 | 2023-10-01 | ||
| Enamine | EN300-1276005-2500mg |
N-(pyridin-2-yl)benzohydrazide |
2169366-24-7 | 2500mg |
$1428.0 | 2023-10-01 | ||
| Enamine | EN300-1276005-5000mg |
N-(pyridin-2-yl)benzohydrazide |
2169366-24-7 | 5000mg |
$2110.0 | 2023-10-01 | ||
| Enamine | EN300-1276005-10000mg |
N-(pyridin-2-yl)benzohydrazide |
2169366-24-7 | 10000mg |
$3131.0 | 2023-10-01 |
N-(pyridin-2-yl)benzohydrazide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on N-(pyridin-2-yl)benzohydrazide
Introduction to N-(pyridin-2-yl)benzohydrazide (CAS No. 2169366-24-7)
N-(pyridin-2-yl)benzohydrazide, identified by the CAS number 2169366-24-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic hydrazide derivative has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The molecular structure of N-(pyridin-2-yl)benzohydrazide features a pyridine ring linked to a benzohydrazide moiety, which contributes to its unique chemical properties and reactivity. Such structural characteristics make it a valuable scaffold for designing novel therapeutic agents.
The compound's significance is further underscored by its role in synthesizing various pharmacologically active molecules. In recent years, N-(pyridin-2-yl)benzohydrazide has been explored as an intermediate in the preparation of bioactive compounds targeting diverse biological pathways. For instance, its derivatives have shown promise in inhibiting enzymes associated with inflammatory responses, making it a potential candidate for developing anti-inflammatory drugs.
One of the most compelling aspects of N-(pyridin-2-yl)benzohydrazide is its ability to serve as a precursor for molecules with antimicrobial properties. The pyridine ring and benzohydrazide group are known to interact with bacterial and fungal cell membranes, disrupting their integrity and leading to cell death. This mechanism has been the focus of several studies aimed at discovering new antibiotics and antifungals. The compound's structure also allows for modifications that can enhance its binding affinity to specific targets, improving its efficacy as a therapeutic agent.
In the context of contemporary pharmaceutical research, N-(pyridin-2-yl)benzohydrazide has been investigated for its potential in oncology. Researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, such as tyrosine kinases. By targeting these enzymes, N-(pyridin-2-yl)benzohydrazide-based molecules offer a promising approach to developing targeted cancer therapies. Additionally, the compound's ability to cross the blood-brain barrier has opened up avenues for treating central nervous system disorders.
The synthesis of N-(pyridin-2-yl)benzohydrazide involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of 2-pyridinecarboxaldehyde with phenylhydrazine, followed by purification steps to isolate the desired product. This synthetic route is well-documented and has been optimized for high yield and purity, making it suitable for industrial-scale production.
The pharmacokinetic properties of N-(pyridin-2-yl)benzohydrazide are another area of interest. Studies have shown that the compound exhibits moderate solubility in water and lipids, which is advantageous for formulating it into various dosage forms. Its bioavailability can be further enhanced by incorporating prodrugs or using nanotechnology-based delivery systems. These advancements are crucial for ensuring that the therapeutic effects of N-(pyridin-2-yl)benzohydrazide strong>-based drugs are maximized while minimizing side effects.
Ethical considerations are also paramount when developing new pharmaceuticals like those derived from N-(
In conclusion, N-(
2169366-24-7 (N-(pyridin-2-yl)benzohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)